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Compound of Interest

Strontium permanganate
Compound Name: )
trinydrate

Cat. No.: B577955

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the stability and recommended storage
conditions for strontium permanganate trihydrate (Sr(MnOa4)2:3H20). The information is
intended to guide researchers and professionals in the safe handling, storage, and application

of this compound.

Chemical and Physical Properties

Strontium permanganate trihydrate is an inorganic compound with the chemical formula
Sr(MnOa4)2-3H20[1]. It presents as purple cubic crystals[1]. As a permanganate salt, it is a
strong oxidizing agent.

Quantitative Data Summary

The key quantitative properties of strontium permanganate trihydrate are summarized in the
table below for quick reference.
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Property Value Source
Molecular Formula HeMn2011Sr [1112][3]
Molar Mass 379.54 g/mol [11[2][3]
Appearance Purple cubic crystals [1]
Decomposition Temperature 175°C [1]
Solubility in Water 2.59g/100gat0°C [1]

Stability Profile

The stability of strontium permanganate trihydrate is a critical consideration for its use in
research and development. Like other permanganates, its stability is influenced by
temperature, contact with other chemical species, and exposure to environmental conditions.

Thermal Stability

Strontium permanganate trihydrate undergoes thermal decomposition at 175°C[1]. The
decomposition of permanganates is a redox reaction that can be complex. For instance, the
thermal decomposition of potassium permanganate (KMnOa) involves the reduction of Mn(VII)
to lower oxidation states, such as Mn(VI) in manganates or Mn(IV) in manganese dioxide, with
the release of oxygen gas[4][5]. While the precise, multi-step decomposition pathway for
strontium permanganate is not detailed in the available literature, a generalized pathway can
be inferred, beginning with dehydration followed by the decomposition of the anhydrous salt.

Chemical Stability and Reactivity

As a strong oxidizer, strontium permanganate trihydrate may intensify fires[6]. It is highly
reactive and potentially explosive when mixed with combustible materials, especially if the
material is finely divided[7]. It should be kept away from clothing and other combustible
materials[6]. Contact with certain substances, such as sulfuric acid, may lead to fires or
explosions[7]. The product is considered chemically stable under standard ambient conditions
(room temperature) when stored properly[6].

Storage and Handling
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Proper storage and handling are paramount to maintain the integrity of strontium
permanganate trihydrate and to ensure laboratory safety.

Recommended Storage Conditions
o Container: Store in a tightly closed container[8].

» Temperature and Environment: Keep containers in a dry, cool, and well-ventilated place[8].

« Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking should be permitted in storage areas[6].

e Incompatible Materials: Store away from clothing and other combustible materials[6]. It
should not be allowed to come into contact with water if it is in a form that reacts violently.

Handling Precautions

e Use in a well-ventilated area or under a chemical fume hood[9].

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection[6][9].

¢ Avoid breathing dust[6][9].

e Wash skin thoroughly after handling[6].

e Do not eat, drink, or smoke when using this product[6].

o Ensure eyewash stations and safety showers are readily accessible[8].

Experimental Protocols

Detailed experimental protocols for the synthesis and stability testing of strontium
permanganate trihydrate are not extensively available in the public domain. However, a
general workflow for assessing thermal stability can be described based on standard analytical
techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry
(DSC), which are used for related compounds[4][5].
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General Protocol for Thermal Stability Analysis

o Sample Preparation: A small, accurately weighed sample of strontium permanganate
trihydrate is placed into an inert crucible (e.g., alumina).

Instrument Setup: The TGA/DSC instrument is purged with a controlled atmosphere (e.g.,
nitrogen or air) at a specific flow rate. A temperature program is set, typically involving a
linear heating ramp to a temperature beyond the expected decomposition point.

Data Acquisition: The instrument simultaneously measures the change in mass (TGA) and
the difference in heat flow between the sample and a reference (DSC) as a function of
temperature.

Data Analysis:

o The TGA curve reveals the temperatures at which mass loss occurs, corresponding to
dehydration and decomposition events.

o The DSC curve indicates whether these events are endothermic (requiring heat) or
exothermic (releasing heat). Exothermic events can suggest a risk of thermal runaway.

Interpretation: The onset temperature of decomposition is determined from the data,
providing a quantitative measure of the compound's thermal stability. The gaseous products
of decomposition can be further analyzed by coupling the instrument to a mass spectrometer
(MS).

Visualizations
Diagrams of Pathways and Workflows

The following diagrams illustrate the conceptual decomposition pathway and a general
experimental workflow for thermal analysis.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Sr(MnQa)2-3H20 3H20 (g)
(Strontium Permanganate Trihydrate) (Water Vapor)

eat (Dehydration)

Sr(MnOa)2 __» 02 (g)
(Anhydrous Strontium Permanganate) (Oxygen)

Further Heating
Decomposition)

Intermediate Oxides
(e.g., Strontium Manganate)

igh Temperature

Final Products

(e.g., SrO, Mn0O2)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Sample
(Weigh ~5-10 mg in crucible)

'

Set up TGA/DSC Instrument
(Atmosphere, Temp Program)

Run Thermal Analysis

Acquire Data
(Mass Change & Heat Flow vs. Temp)

Analyze TGA/DSC Curves

Determine Decomposition
Temperature & Energetics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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